2-[(3,5-dimethyl-1H-pyrazol-1-yl)carbonyl]-N-(4-methoxyphenyl)-N-methyl-4-phenylthiophene-3-sulfonamide

• IUPAC Name: 2-(3,5-dimethylpyrazole-1-carbonyl)-N-(4-methoxyphenyl)-N-methyl-4-phenylthiophene-3-sulfonamide
• InChI: InChI=1S/C24H23N3O4S2/c1-16-14-17(2)27(25-16)24(28)22-23(21(15-32-22)18-8-6-5-7-9-18)33(29,30)26(3)19-10-12-20(31-4)13-11-19/h5-15H,1-4H3
• InChI Key: RWTLLYOOZFJEOA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C(=O)C2=C(C(=CS2)C3=CC=CC=C3)S(=O)(=O)N(C)C4=CC=C(C=C4)OC)C
• Molecular Formula: C24H23N3O4S2
• Molecular Weight: 481.6 g/mol

Description

2-[(3,5-dimethyl-1H-pyrazol-1-yl)carbonyl]-N-(4-methoxyphenyl)-N-methyl-4-phenylthiophene-3-sulfonamide is a useful research compound. Its molecular formula is C24H23N3O4S2 and its molecular weight is 481.59. The purity is usually 95%.
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Scientific Research Applications

Inhibitory Effects on Carbonic Anhydrase Isoenzymes

Research has shown that derivatives of pyrazoline benzene sulfonamides exhibit significant inhibitory activity against carbonic anhydrase isoenzymes hCA I and hCA II. These compounds have been synthesized and tested, revealing inhibition constants in the range of 26.5–55.5 nM against hCA I and 18.9–28.8 nM against hCA II. Such inhibitory activities suggest these compounds' potential as therapeutic agents in conditions where carbonic anhydrase activity is implicated (Kucukoglu et al., 2016).

Cytotoxic Activities

The synthesized polymethoxylated-pyrazoline benzene sulfonamides have been investigated for their cytotoxic activities on tumor and non-tumor cell lines. Although these compounds exhibit less tumor selectivity compared to reference compounds like 5-Fluorouracil and Melphalan, certain derivatives demonstrated enhanced selectivity, suggesting their potential as lead molecules for further investigations in cancer research (Kucukoglu et al., 2016).

Potential as Multi-Target Agents

Novel polyfluoro substituted pyrazoline type sulfonamides have been synthesized, exhibiting significant inhibitory profiles against human carbonic anhydrase I and II (hCA I and hCA II) as well as acetylcholinesterase (AChE) enzymes at nanomolar levels. These findings indicate the compounds' promise as multi-target agents for the inhibition of enzymes relevant to various diseases, showcasing the versatility and potential of such molecules in drug development (Yamali et al., 2020).